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Available Physical Properties of Pivaloyl
Cyanide

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Pivaloyl cyanide

CAS No.: 42867-40-3

Cat. No.: S774191

The table below summarizes the key physical properties identified for pivaloyl cyanide (CAS No. 42867-
40-3).

Property Value

Molecular Formula CeHoNO [1] [2]

Molecular Weight 111.14 g/mol [1] [2]

Boiling Point 147 °C [1] [2]

Density 0.940 g/cm3 [1] [2]

Flash Point 43 °C [1] [2]

Appearance Colorless to light yellow liquid [2]
Storage Recommended at 2-8°C [2]

Synthesis and Experimental Context
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While direct solubility data is unavailable, the search results detail synthesis methods that offer some context

for its behavior in experimental settings.

One synthesis method involves reacting pivalic anhydride with trimethylsilyl cyanide, catalyzed by sodium
cyanide, yielding pivaloyl cyanide at 98.9% with a boiling point of 121-125°C [3]. Another patented
process reacts pivalic anhydride with hydrocyanic acid in an organic diluent like diphenyl ether, using a
copper(I) cyanide catalyst [4] [5] [6]. These synthesis conditions indicate that pivaloyl cyanide is handled in

dedicated chemical reactors, not in aqueous solutions.

How to Proceed with Solubility Determination

In the absence of direct data, you can determine the solubility through these practical approaches:

e Consult Specialized Databases: Search for solubility data on scientific databases such as
SciFinder» or Reaxys, which often contain more detailed physicochemical information than general
chemical listings.

¢ Experimental Measurement: You can determine solubility empirically using common laboratory
techniques. The workflow below outlines the general process for measuring the solubility of a
compound like pivaloyl cyanide.
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(Start Solubility Measuremena

:

Grepare Pivaloyl Cyanide Sampla

(Select Solvent(s))

Add solute to solvent
in a sealed vial
Agitate mixture

at constant temperature

'

Allow to reach equilibrium

:

Sample saturated solution

'

Analyze concentration
(e.g., via HPLC, GC, gravimetric analysis)

(Record solubility (w/v, mol/L))
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* Refer to Safety Data Sheets (SDS): Check the SDS for pivaloyl cyanide, which may contain
information on miscibility or solubility for safety and handling purposes.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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